Cas no 2034354-44-2 (1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034354-44-2
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5866714
• PubChem ID: 119099420
• Update Time: 2025-08-04

1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide
• 1-(2-hydroxy-2-thiophen-2-ylethyl)-N-(1-pyridin-4-ylethyl)triazole-4-carboxamide
• 2034354-44-2
• 1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-(1-(pyridin-4-yl)ethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-[2-hydroxy-2-(thiophen-2-yl)ethyl]-N-[1-(pyridin-4-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• AKOS026700735
• F6252-5146

• Inchi： 1S/C16H17N5O2S/c1-11(12-4-6-17-7-5-12)18-16(23)13-9-21(20-19-13)10-14(22)15-3-2-8-24-15/h2-9,11,14,22H,10H2,1H3,(H,18,23)
• InChI Key： CJVRFQFRNVTROV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN1C=C(C(NC(C)C2C=CN=CC=2)=O)N=N1)O

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Additional information on 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034354-44-2)

The compound 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034354-44-2) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines a thiophene ring, a pyridine moiety, and a 1,2,3-triazole core, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive compound, with studies suggesting possible interactions with enzymes and receptors involved in inflammation and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,3-triazole derivatives?" The synthesis of 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. This method is highly efficient and aligns with the growing demand for sustainable and atom-economical synthetic strategies. The presence of the hydroxyethyl and carboxamide groups further enhances the compound's solubility, a critical factor in pharmacokinetic optimization.

In the context of drug design, the thiophene-pyridine-triazole hybrid structure of this compound offers intriguing possibilities. Recent trends in pharmaceutical research highlight the importance of multi-target ligands, and this molecule's diverse pharmacophoric elements position it as a candidate for polypharmacology. Computational studies, including molecular docking and QSAR modeling, have explored its potential binding affinities, particularly toward kinases and GPCRs—two of the most targeted protein families in modern therapeutics.

The compound's CAS No. 2034354-44-2 is frequently queried in chemical databases, reflecting its relevance in academic and industrial settings. Analytical characterization techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for verifying its purity and structural integrity. These methods are also pivotal in addressing another common search query: "How to characterize complex heterocyclic compounds?" The integration of advanced spectroscopic tools ensures reliable data for structure-activity relationship (SAR) studies.

From a broader perspective, the rise of AI-driven drug discovery has amplified interest in compounds like 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide. Machine learning models are increasingly used to predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, accelerating the hit-to-lead process. This aligns with the industry's shift toward high-throughput screening and virtual compound libraries, where such molecules are prioritized for experimental validation.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike many traditional synthetic intermediates, this molecule exhibits favorable green chemistry metrics, including reduced waste generation and minimal heavy metal usage in its synthesis. This aspect resonates with the global push for sustainable pharmaceutical manufacturing, a topic dominating recent scientific conferences and publications.

In summary, 1-2-hydroxy-2-(thiophen-2-yl)ethyl-N-1-(pyridin-4-yl)ethyl-1H-1,2,3-triazole-4-carboxamide represents a compelling case study at the intersection of synthetic chemistry, drug discovery, and computational modeling. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the development of next-generation therapeutics targeting complex diseases. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the evolving landscape of medicinal chemistry.